Cas no 1580464-65-8 (1-6-(PENTAFLUOROETHYL)PYRIDIN-2-YLETHANONE)

• Product Name: 1-6-(PENTAFLUOROETHYL)PYRIDIN-2-YLETHANONE
• CAS No: 1580464-65-8
• MF: C₉H₆F₅NO
• MW: 239.142059803009
• CID: 2604965
• PubChem ID: 99728608
• Update Time: 2025-06-14

1-6-(PENTAFLUOROETHYL)PYRIDIN-2-YLETHANONE Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-6-(pentafluoroethyl)pyridine
• PC408817
• 1-[6-(1,1,2,2,2-Pentafluoroethyl)pyridin-2-yl]ethanone
• 1-[6-(Pentafluoroethyl)pyridin-2-yl]ethanone
• 1580464-65-8
• 1-[6-(Pentafluoroethyl)pyridin-2-yl]ethan-1-one
• DTXSID101023199
• 1-6-(PENTAFLUOROETHYL)PYRIDIN-2-YLETHANONE

• MDL： MFCD28122876
• Inchi： 1S/C9H6F5NO/c1-5(16)6-3-2-4-7(15-6)8(10,11)9(12,13)14/h2-4H,1H3
• InChI Key： KCNUAVPBVPTCLU-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(C(C)=O)N=1)F

Computed Properties

• Exact Mass: 239.03695463g/mol
• Monoisotopic Mass: 239.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 2.5

Additional information on 1-6-(PENTAFLUOROETHYL)PYRIDIN-2-YLETHANONE

Recent Advances in the Study of 1-(6-(Pentafluoroethyl)pyridin-2-yl)ethanone (CAS: 1580464-65-8): A Comprehensive Research Brief

The compound 1-(6-(Pentafluoroethyl)pyridin-2-yl)ethanone (CAS: 1580464-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel fluorinated heterocycles, which are increasingly important in medicinal chemistry. The presence of the pentafluoroethyl group enhances the molecule's lipophilicity and metabolic stability, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to elucidate its structural characteristics, confirming its potential as a scaffold for drug design.

In vitro and in vivo studies have demonstrated that 1-(6-(Pentafluoroethyl)pyridin-2-yl)ethanone exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential modulator of cyclooxygenase-2 (COX-2), suggesting its applicability in the development of anti-inflammatory agents. However, further optimization of its pharmacokinetic properties is required to enhance its bioavailability and reduce potential off-target effects.

The compound's mechanism of action has been explored through molecular docking studies, revealing its ability to interact with key amino acid residues in target proteins. These interactions are facilitated by the electron-withdrawing nature of the pentafluoroethyl group, which influences the compound's binding affinity and selectivity. Such insights are invaluable for the rational design of derivatives with improved therapeutic profiles.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes for the production of 1-(6-(Pentafluoroethyl)pyridin-2-yl)ethanone. Green chemistry approaches, including catalytic fluorination methods, have been employed to reduce the environmental impact of its synthesis while maintaining high yields and purity. These developments are critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 1-(6-(Pentafluoroethyl)pyridin-2-yl)ethanone represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique structural features and preliminary pharmacological data position it as a valuable tool for medicinal chemistry research. Future studies should focus on expanding its structure-activity relationships, exploring novel derivatives, and evaluating its efficacy in disease-relevant models to fully realize its therapeutic potential.